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Compound of Interest

Compound Name:
4,6-Dichloro-3-hydroxyfuro[3,4-

c]pyridin-1(3H)-one

Cat. No.: B13662665

Get Quote

A comprehensive search for the chemical entity designated by CAS Registry Number 2837903-

61-2 has yielded no definitive identification in publicly accessible chemical databases and

scientific literature. This technical guide addresses the current informational void surrounding

this compound and provides a framework for approaching research and development for

similarly novel or undisclosed molecules.

Introduction: The Challenge of the Unknown
In the landscape of chemical research and drug development, the assignment of a Chemical

Abstracts Service (CAS) Registry Number is a pivotal moment, signifying a unique and

identifiable substance. However, the existence of a CAS number does not always correlate with

the public availability of its corresponding chemical structure, properties, or biological activity.

Such is the case with CAS 2837903-61-2.

This guide is intended for researchers, scientists, and drug development professionals who

may encounter such "phantom" molecules in their work. It aims to provide a structured

approach to navigating the challenges of characterizing a novel chemical entity when initial

database searches prove fruitless.
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The Unidentified Compound: What We Know
As of the latest search, no peer-reviewed articles, patents, or supplier catalogs have been

found that are associated with CAS 2837903-61-2. This suggests several possibilities:

A Novel, Undisclosed Compound: The CAS number may have been assigned to a newly

synthesized molecule that has not yet been publicly disclosed by the discovering entity,

which could be a pharmaceutical company, academic institution, or contract research

organization.

Proprietary Information: The compound may be part of a confidential research and

development program, with its details intentionally withheld from the public domain.

Data Lag: There can be a delay between the assignment of a CAS number and its

appearance in public databases and scientific search engines.

Typographical Error: It is also conceivable that the provided CAS number contains a

typographical error.

Without the fundamental chemical identity, including its molecular structure, it is impossible to

provide specific details regarding its properties, mechanism of action, or potential applications.

A General Framework for Characterizing a Novel
Chemical Entity
When faced with an unidentified compound, a systematic and multi-faceted approach is

required. The following sections outline a logical workflow for researchers to characterize a

novel molecule, assuming a physical sample is available.

Structural Elucidation: The Foundational Step
The primary objective is to determine the chemical structure of the unknown compound. This is

typically achieved through a combination of spectroscopic and spectrometric techniques.

Table 1: Key Techniques for Structural Elucidation
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Technique Information Provided

Nuclear Magnetic Resonance (NMR)

Spectroscopy

Provides detailed information about the carbon-

hydrogen framework of the molecule, including

connectivity and stereochemistry. Key

experiments include ¹H NMR, ¹³C NMR, COSY,

HSQC, and HMBC.

Mass Spectrometry (MS)

Determines the molecular weight and elemental

composition of the compound. High-resolution

mass spectrometry (HRMS) is crucial for

obtaining an accurate molecular formula.

Fragmentation patterns can provide clues about

the molecule's substructures.

Infrared (IR) Spectroscopy

Identifies the presence of specific functional

groups within the molecule (e.g., C=O, O-H, N-

H).

X-ray Crystallography

If a suitable single crystal can be grown, this

technique provides the definitive three-

dimensional structure of the molecule.

Experimental Workflow for Structural Elucidation:

Caption: Workflow for the structural elucidation of an unknown compound.

Physicochemical Properties Assessment
Once the structure is confirmed, a battery of tests should be performed to determine the

fundamental physicochemical properties of the compound.

Table 2: Essential Physicochemical Properties
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Property Importance in Drug Development

Solubility

Critical for formulation development and

bioavailability. Assessed in various solvents

(e.g., water, DMSO, ethanol).

LogP/LogD

Indicates the lipophilicity of the compound,

which influences its absorption, distribution,

metabolism, and excretion (ADME) properties.

pKa

Determines the ionization state of the compound

at different pH values, affecting its solubility and

permeability across biological membranes.

Melting Point
A key indicator of purity and solid-state

properties.

Stability

Assessed under various conditions (e.g., pH,

temperature, light) to determine the compound's

shelf-life and potential degradation pathways.

In Silico and In Vitro Biological Profiling
With the structure in hand, computational and initial biological screening can commence to

hypothesize and test its mechanism of action and potential therapeutic applications.

Signaling Pathway Exploration (Hypothetical):

If, for instance, the elucidated structure of CAS 2837903-61-2 were found to be a kinase

inhibitor, the following hypothetical signaling pathway could be investigated:
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Caption: Hypothetical signaling pathway for a kinase inhibitor.

Potential Suppliers and Future Outlook
Currently, there are no known commercial suppliers for CAS 2837903-61-2. For researchers

interested in this compound, the only viable path forward is custom synthesis, which would first

require the elucidation of its structure.
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The future of research on CAS 2837903-61-2 is contingent on the disclosure of its chemical

identity. Once this information becomes public, the scientific community can begin to explore its

properties and potential applications, following the established principles of chemical and

biological research outlined in this guide.

References
As there is no publicly available information on CAS 2837903-61-2, a traditional reference list

cannot be compiled. The methodologies and principles described in this guide are based on

standard practices in the fields of analytical chemistry, medicinal chemistry, and drug discovery.

For further reading on these topics, please consult authoritative textbooks and review articles in

these respective fields.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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